DNA Topoisomerase II Alpha (TOP2A)
Target Description
DNA Topoisomerase II Alpha (TOP2A) is a nuclear enzyme crucial for DNA replication, transcription, and chromosome segregation. It resolves topological problems in DNA by creating transient double-strand breaks, passing another DNA segment through the break, and re-ligating it. Dysregulation or overexpression of TOP2A is frequently observed in various cancers, making it a significant therapeutic target for several chemotherapeutic agents, such as anthracyclines and epipodophyllotoxins, which act as TOP2A poisons.
Related Compounds
1-Cinnamoylpyrrolidine
1-Cinnamoylpyrrolidine
CAS: 52438-21-8
鼠李糖基淫羊藿次苷II
2''-O-rhamnosyl icariside II
CAS: 135293-13-9
4'-去甲基表鬼臼毒素
4'-Demethylepipodophyllotoxin
CAS: 6559-91-7
4'-去甲基鬼臼毒素
4'-Demethylpodophyllotoxin
CAS: 40505-27-9
乙酰紫草素
Acetylshikonin
CAS: 24502-78-1
白绵马素AA
Albaspidin AA
CAS: 3570-40-9
芹菜素-7-O-葡萄糖醛酸苷
Apigenin-7-O-glucuronide
CAS: 29741-09-1
印楝素
Azadirachtin
CAS: 11141-17-6
硫酸小檗碱
Berberine Sulfate
CAS: 633-66-9
三尖杉碱
Cephalotaxine
CAS: 24316-19-6
玫瑰树碱
Ellipticine
CAS: 519-23-3
大黄素-8-葡萄糖苷
Emodin-8-glucoside
CAS: 23313-21-5
去氢骆驼蓬碱
Harmine
CAS: 442-51-3
水仙环素
Narciclasine
CAS: 29477-83-6
白花丹醌
plumbapin
CAS: 481-42-5
鬼臼毒素
Podophyllotoxin
CAS: 518-28-5
鬼臼毒素-7-O-葡萄糖苷
Podophyllotoxin-7-O-glucoside
CAS: 16481-54-2
二水槲皮素
Quercetin Dihydrate
CAS: 6151-25-3
莲碱
Roemerine
CAS: 548-08-3
甲基异茜草素
Rubiadin
CAS: 117-02-2
卢比替康
Rubitecan
CAS: 91421-42-0
五味子内酯
Schisanlactone E
CAS: 136040-43-2
千里光碱氮氧化物
Senecionine N-oxide
CAS: 13268-67-2
千里光菲灵碱氮氧化物
Seneciphylline N-Oxide
CAS: 38710-26-8
芬氏唐松草碱
Thalidezine
CAS: 18251-36-0
皱唐松草宁碱
Thalrugosaminine
CAS: 22226-73-9
黄华碱
Thermopsine
CAS: 486-90-8
钩藤碱 C
Uncarine C
CAS: 5629-60-7
硫酸长春碱
Vinblastine sulfate
CAS: 143-67-9
环氧长春碱
Vinleurosine
CAS: 23360-92-1
伏康京碱
Voacangine
CAS: 510-22-5
大花紫玉盘脂素
Uvarimacrophin A
CAS: 167425-75-4
大花紫玉盘醇F
Uvarigranol F
CAS: 176598-10-0
白蜡树精
Fraxinol
CAS: 486-28-2
紫堇定
Corydine
CAS: 476-69-7
Salvicine
Salvicine
CAS: 240423-23-8
黄牛木酮
Cratoxylone
CAS: 149155-01-1
芹菜苷
Apiin
CAS: 26544-34-3
黄芩苷
Baicalin
CAS: 21967-41-9
宝藿苷I
Baohuoside I
CAS: 113558-15-9
小檗胺
Berbamine
CAS: 478-61-5
盐酸小檗胺
Berbamine Hydrochloride
CAS: 6078-17-7
华蟾毒配基(华蟾毒精)
Cinobufagin
CAS: 470-37-1
大豆苷元
Daidzein
CAS: 486-66-8
去乙酰华蟾毒精
Desacetylcinobufagin
CAS: 4026-95-3
染料木素
Genistein
CAS: 446-72-0
盐酸石蒜碱
Lycorine hydrochloride
CAS: 2188-68-3
野百合碱
Monocrotaline
CAS: 315-22-0
氯化两面针碱
Nitidine Chloride
CAS: 13063-04-2
原苏木素B
Protosappanin B
CAS: 102036-29-3
羟基茜草素
Purpurin
CAS: 81-54-9
闹羊花素II
Rhodojaponin II
CAS: 26116-89-2
槲皮素-3-龙胆二糖苷
Quercetin 3-gentiobioside
CAS: 7431-83-6
Styraxlignolide F
Styraxlignolide F
CAS: 823214-06-8
Moluccanin
Moluccanin
CAS: 116521-73-4
原苏木素A
protosappanin A
CAS: 102036-28-2
D-四氢药根碱
Corypalmine
CAS: 13063-54-2
法筚枝苷
Fabiatrin
CAS: 18309-73-4
Junipediol A
Junipediol A
CAS: 86548-91-6
Glaucogenin C mono-D-thevetoside
Glaucogenin C mono-D-thevetoside
CAS: 849201-84-9
2-Epi-3a-epiburchellin
2-Epi-3a-epiburchellin
CAS: 57457-99-5
Isodictamnine
Isodictamnine
CAS: 484-74-2
4-O-(3-nitropropanoyl)corollin
4-O-(3-nitropropanoyl)corollin
CAS: 122475-42-7
(+)-Isolariciresinol 9'-O-glucoside
(+)-Isolariciresinol 9'-O-glucoside
CAS: 63358-12-3
Isopteleine
Isopteleine
CAS: 2181-84-2
Bonducellpin D
Bonducellpin D
CAS: 197781-85-4
Demethylcephalotaxinone
Demethylcephalotaxinone
CAS: 51020-45-2
2-Acetoxy-3-deacetoxycaesaldekarin E
2-Acetoxy-3-deacetoxycaesaldekarin E
CAS: 18326-06-2
Isomaculosidine
Isomaculosidine
CAS: 518-96-7
4,4'-Dihydroxy-3,3',9-trimethoxy-9,9'-epoxylignan
4,4'-Dihydroxy-3,3',9-trimethoxy-9,9'-epoxylignan
CAS: 1206464-65-4
Salaspermic acid
Salaspermic acid
CAS: 71247-78-4
14-Deoxy-ε-caesalpin
14-Deoxy-ε-caesalpin
CAS: 279683-46-4
金黄紫堇碱
Scoulerine
CAS: 6451-73-6
Burchellin
Burchellin
CAS: 38276-59-4
2,3-Dihydrohinokiflavone
2,3-Dihydrohinokiflavone
CAS: 34292-87-0
1-Methyl-2-nonylquinolin-4(1H)-one
1-Methyl-2-nonylquinolin-4(1H)-one
CAS: 68353-24-2
1-Hydroxy-2,3,4,7-tetramethoxyxanthone
1-Hydroxy-2,3,4,7-tetramethoxyxanthone
CAS: 14103-09-4
Norglaucine hydrochloride
Norglaucine hydrochloride
CAS: 39945-41-0
erythro-Guaiacylglycerol β-sinapyl ether
erythro-Guaiacylglycerol β-sinapyl ether
CAS: 877875-96-2
Borapetoside E
Borapetoside E
CAS: 151200-49-6
Dehydroformouregine
Dehydroformouregine
CAS: 107633-69-2
1,4-二羟基-3-异戊烯基-2-萘酸甲酯双葡萄糖苷
Methyl 1,4-bisglucosyloxy-3-prenyl-2-naphthoate
CAS: 90685-26-0
Neoartanin
Neoartanin
CAS: 104196-69-2
瓜馥木碱甲
Fissistigine A
CAS: 70420-58-5
表木兰脂素A
Epimagnolin A
CAS: 41689-51-4
Vindorosine
Vindorosine
CAS: 5231-60-7
鬼臼毒醇
Podophyllol
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苦鬼臼毒醇
Picropodophyllol
CAS: 3811-15-2
蟾蜍它里定
Bufotalidin
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原花青素B4
Procyanidin B4
CAS: 29106-51-2
王百合苷D
Regaloside D
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表鬼臼毒素
(-)-Epipodophyllotoxin
CAS: 4375-07-9
盐酸四氢黄连碱
Stylopine hydrochloride
CAS: 96087-21-7
Neoanhydropodophyllol
Neoanhydropodophyllol
CAS: 62287-47-2
别一叶萩碱
Allosecurinin
CAS: 884-68-4
d-表加巴辛
d-Epigalbacin
CAS: 84709-25-1
王百合苷A
Regaloside A
CAS: 114420-66-5
半皮桉苷
Hemiphloin
CAS: 71963-94-5
亚麻氰苷
Linustatin
CAS: 72229-40-4
蝙蝠葛新林碱
Guattegaumerine
CAS: 21446-35-5
达木林 B
Damulin B
CAS: 1202868-75-4
鬼臼毒酮
Podophyllotoxone
CAS: 477-49-6
王百合苷 H
Regaloside H
CAS: 126239-77-8
4'-羟基黄烷酮
4'-Hydroxyflavanone
CAS: 6515-37-3
2'-羟基黄烷酮
2'-Hydroxyflavanone
CAS: 17348-76-4
3-羟基黄酮
3-Hydroxyflavone
CAS: 577-85-5
通关藤苷X
Tenacissoside X
CAS: 875057-87-7
风信子素
Efetaal
CAS: 2556-10-7
山霍香定
Teucvidin
CAS: 53625-15-3
乌药碱
(+)-Coclaurine
CAS: 2196-60-3
去甲络石苷元-8'-O-β-葡萄糖苷
Nortrachelogenin-8'-O-β-D-glucopyranoside
CAS: 858127-38-5
异吉马呋内酯
Isogermafurenolide
CAS: 20267-89-4
Denthyrsinin
Denthyrsinin
CAS: 118169-17-8
12β-乙酰氧基黑老虎酸
12β-Acetoxycoccinic acid
CAS: 125247-74-7
氨茴酰牛扁碱
Anthranoyllycoctonine
CAS: 22413-78-1
5-甲氧基黄酮
5-Methoxyflavone
CAS: 42079-78-7
肿柄菊内酯C
Tagitinin C
CAS: 59979-56-5
1,7-二羟基-2,3-亚甲二氧基山酮
1,7-Dihydroxy-2,3-methylenedioxyxanthone
CAS: 183210-63-1
单密力特苷
Danmelittoside
CAS: 20633-72-1
5,7-二羟基-4-甲基香豆素
5,7-Dihydroxy-4-methylcoumarin
CAS: 2107-76-8
7,8-二羟基-4-甲基香豆素
7,8-Dihydroxy-4-methylcoumarin
CAS: 2107-77-9
西伯利亚远志山酮A
Sibiricaxanthone A
CAS: 241125-76-8
西伯利亚远志山酮B
sibiricaxanthone B
CAS: 241125-81-5
沙蟾毒精-3-辛二酸半酯
Arenobufagin 3-hemisuberate
CAS: 30219-16-0
白芷属脑
Heraclenol
CAS: 31575-93-6
卫矛碱
Euonymine
CAS: 33458-82-1
环氧前胡醚
oxyimperatorin
CAS: 35740-18-2
6-羟基-7-甲氧基-4-苯基香豆素; 黄檀素
6-Hydroxy-7-methoxy-4-phenylcoumarin
CAS: 482-83-7
13-O-正十二烷酸巨大戟酯
13-Oxyingenol dodecanoat
CAS: 54706-70-6
林生续断苷I
Sylvestroside I
CAS: 71431-22-6
Smyrindioloside
Smyrindioloside
CAS: 87592-77-6
3-O-乙酰基-16α-羟基-氢化松苓酸
3-O-Acetyl-16alpha-hydroxytrametenolic acid
CAS: 168293-13-8
正二十九烷
Nonacosane
CAS: 630-03-5
α-玉柏碱
α-Obscurine
CAS: 596-55-4
4-Chloropinselin
4-Chloropinselin
CAS: 104022-83-5
6-Epialbrassitriol
6-Epialbrassitriol
CAS: 178456-58-1
Phomaligol A
Phomaligol A
CAS: 152204-32-5
Suavioside A
Suavioside A
CAS: 133740-37-1
Friedelin 3,4-lactone
Friedelin 3,4-lactone
CAS: 29621-75-8
Decinnamoyltaxagifine
Decinnamoyltaxagifine
CAS: 130394-69-3
Persianone
Persianone
CAS: 170894-20-9
4-Hydroxyalternariol 9-methyl ether
4-Hydroxyalternariol 9-methyl ether
CAS: 959417-17-5
Pachysamine M
Pachysamine M
CAS: 1253202-75-3
Formoxanthone A
Formoxanthone A
CAS: 869880-32-0
Latisxanthone C
Latisxanthone C
CAS: 197447-32-8
Acetylvirolin
Acetylvirolin
CAS: 916264-22-7
n-Tritriacontan-16,18-dione
n-Tritriacontan-16,18-dione
CAS: 24514-86-1
Stachybotramide
Stachybotramide
CAS: 149598-71-0
2,6-Dimethyl-3-O-methyl-4-(2-methylbutyryl)phloroglucinol
2,6-Dimethyl-3-O-methyl-4-(2-methylbutyryl)phloroglucinol
CAS: 97761-91-6
8β-(4-Hydroxytigloyloxy)ovatifolin
8β-(4-Hydroxytigloyloxy)ovatifolin
CAS: 554449-27-3
Yunnanxane
Yunnanxane
CAS: 139713-81-8
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
CAS: 36138-41-7
Drimenol
Drimenol
CAS: 468-68-8
3-Epichromolaenide
3-Epichromolaenide
CAS: 89913-53-1
7-O-Methyleucomol
7-O-Methyleucomol
CAS: 17934-15-5
Euparone
Euparone
CAS: 53947-86-7
Stachybotrolide
Stachybotrolide
CAS: 149691-31-6
5,6-Dimethoxy-2-isopropenylbenzofuran
5,6-Dimethoxy-2-isopropenylbenzofuran
CAS: 34293-09-9
trans-3'-O-Benzoyl-4'-O-methylkhellactone
trans-3'-O-Benzoyl-4'-O-methylkhellactone
CAS: 23733-95-1
依托泊苷
Etoposide
CAS: 33419-42-0
trans-2,3-Dihydro-3-ethoxyeuparin
trans-2,3-Dihydro-3-ethoxyeuparin
CAS: 1015698-14-2
4'-O-Methylirenolone
4'-O-Methylirenolone
CAS: 159853-36-8
ent-Kaurane-16β,19,20-triol
ent-Kaurane-16β,19,20-triol
CAS: 167898-32-0
2',6'-Dihydroxy-4'-methoxyacetophenone
2',6'-Dihydroxy-4'-methoxyacetophenone
CAS: 7507-89-3
Virosine B
Virosine B
CAS: 1052228-70-2
2-Carbamoyl-3-hydroxy-1,4-naphthoquinone
2-Carbamoyl-3-hydroxy-1,4-naphthoquinone
CAS: 103646-20-4
Sageone
Sageone
CAS: 142546-15-4
水合蛇床子素
Osthol hydrate
CAS: 69219-24-5
巴婆碱
Asimilobine
CAS: 6871-21-2
8α-(2-Methylacryloyloxy)-1-O-methylhirsutinolide 13-O-acetate
8α-(2-Methylacryloyloxy)-1-O-methylhirsutinolide 13-O-acetate
CAS: 883872-71-7
6-O-Nicotinoylscutebarbatine G
6-O-Nicotinoylscutebarbatine G
CAS: 1206805-30-2
Securinol A
Securinol A
CAS: 5008-48-0
Hydroxyanigorufone
Hydroxyanigorufone
CAS: 56252-02-9
Topazolin
Topazolin
CAS: 109605-79-0
Dregeoside Aa1
Dregeoside Aa1
CAS: 20230-41-5
![5-Allyl-3-methoxy-6-methyl-7-(3,4,5-trimethoxyphenyl)bicyclo[3.2.1]oct-3-ene-2,8-dione](https://www.kuujia.com/scimg/cas/106894-43-3x500.png)
5-Allyl-3-methoxy-6-methyl-7-(3,4,5-trimethoxyphenyl)bicyclo[3.2.1]oct-3-ene-2,8-dione
5-Allyl-3-methoxy-6-methyl-7-(3,4,5-trimethoxyphenyl)bicyclo[3.2.1]oct-3-ene-2,8-dione
CAS: 106894-43-3
Cedrin
Cedrin
CAS: 75513-81-4
Tristin
Tristin
CAS: 139101-67-0
3α-Angeloyloxypterokaurene L3
3α-Angeloyloxypterokaurene L3
CAS: 79406-11-4
Clauszoline M
Clauszoline M
CAS: 187110-72-1
Dehydroadynerigenin digitaloside
Dehydroadynerigenin digitaloside
CAS: 52628-62-3
6α-Hydroxynidorellol
6α-Hydroxynidorellol
CAS: 70387-38-1
Uncinatone
Uncinatone
CAS: 99624-92-7
Deacetylnimbinene
Deacetylnimbinene
CAS: 78916-55-9
Prostephanaberrine
Prostephanaberrine
CAS: 105608-27-3
Deacetylsalannin
Deacetylsalannin
CAS: 1110-56-1
Periglaucine B
Periglaucine B
CAS: 1025023-05-5
Periglaucine A
Periglaucine A
CAS: 1025023-04-4
Rubianthraquinone
Rubianthraquinone
CAS: 644967-44-2
21-Deoxyneridienone B
21-Deoxyneridienone B
CAS: 924910-83-8
Mallorepine
Mallorepine
CAS: 767-98-6
Norathyriol
Norathyriol
CAS: 3542-72-1
Tenacigenin B
Tenacigenin B
CAS: 80508-42-5
Yatein
Yatein
CAS: 40456-50-6
Meridinol
Meridinol
CAS: 120051-54-9
Acetylepipodophyllotoxin
Acetylepipodophyllotoxin
CAS: 1180-35-4
去氧鬼臼毒素
Deoxypodophyllotoxin
CAS: 19186-35-7
柯托因
Cotoin
CAS: 479-21-0
Myriceric acid C
Myriceric acid C
CAS: 162059-94-1
1,7-Dihydroxy-3-methoxy-2-prenylxanthone
1,7-Dihydroxy-3-methoxy-2-prenylxanthone
CAS: 77741-58-3
O-Demethylforbexanthone
O-Demethylforbexanthone
CAS: 92609-77-3
De-4'-O-methylyangambin
De-4'-O-methylyangambin
CAS: 149250-48-6
Artoheterophyllin B
Artoheterophyllin B
CAS: 1174017-37-8
1,6,7-Trihydroxyxanthone
1,6,7-Trihydroxyxanthone
CAS: 25577-04-2
Decarine
Decarine
CAS: 54354-62-0
Stigmasta-4,22,25-trien-3-one
Stigmasta-4,22,25-trien-3-one
CAS: 848669-09-0
6-Acetonyl-N-methyl-dihydrodecarine
6-Acetonyl-N-methyl-dihydrodecarine
CAS: 1253740-09-8
3',4',7-Trimethoxyflavan
3',4',7-Trimethoxyflavan
CAS: 116384-26-0
Sepinol
Sepinol
CAS: 72061-63-3
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
CAS: 35241-80-6
Xanthoplanine
Xanthoplanine
CAS: 6872-88-4
Lethedoside A
Lethedoside A
CAS: 221289-20-9
Yunnandaphninine G
Yunnandaphninine G
CAS: 1042143-83-8
1,2,3,7-四羟基-8-甲氧基-6-甲基-9,10-蒽醌
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthracenedione
CAS: 130018-57-4
3-羟基马蔺子甲素
3-Hydroxyirisquinone
CAS: 100205-29-6
阿尔茨海默病
Alzheimer's Disease
淋巴瘤
Lymphoma
心力衰竭
Heart Failure
良性前列腺增生
Benign Prostatic Hyperplasia
慢性骨髓增生性疾病
Chronic Myeloproliferative Disorder
Hiv感染
HIV Infection
良性肿瘤
Benign Tumor
中耳炎
Otitis media
类风湿关节炎
Rheumatoid arthritis
疟疾
Malaria
肝癌
Liver cancer
乳腺癌
Breast cancer
肺癌
Lung cancer
抗肿瘤
Antitumor
前列腺癌
Prostate cancer
结肠癌
Colon cancer
白血病
Leukemia
神经母细胞瘤
Neuroblastoma
胃癌
Gastric cancer
宫颈癌
Cervical cancer
卵巢癌
Ovarian cancer
癌症
Cancer
银屑病
Psoriasis
结直肠癌
Colorectal Cancer
非小细胞肺癌
Non-small cell lung cancer
胰腺癌
Pancreatic cancer
三阴性乳腺癌
Triple-negative breast cancer
肝细胞癌
Hepatocellular Carcinoma
肿瘤
Cancer
急性髓系白血病
Acute Myeloid Leukemia
结肠直肠癌
Colorectal Cancer
小细胞肺癌
Small Cell Lung Cancer
微生物感染
Microbial Infections
急性淋巴细胞白血病
Acute Lymphoblastic Leukemia
食管癌
Esophageal Cancer
感染性疾病
Infectious Diseases
肺腺癌
Lung Adenocarcinoma
病毒性角膜炎
Viral Keratitis
恶性黑色素瘤
Malignant Melanoma
尖锐湿疣
Condyloma Acuminatum
胚胎毒性/致畸性
Embryotoxicity/Teratogenicity
卡波西肉瘤
Kaposi Sarcoma
睾丸生殖细胞肿瘤
Testicular germ cell tumors
病原微生物感染
Pathogenic Microbial Infections
慢性粒细胞白血病
Chronic Myeloid Leukemia
实体瘤（如乳腺癌、肺癌）
Solid Tumors (e.g., Breast Cancer, Lung Cancer)
肾上腺皮质癌
Adrenocortical Carcinoma